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Compound of Interest

Compound Name: 3-Vinylaniline

Cat. No.: B102275 Get Quote

Essential Safety and Handling Guide for 3-
Vinylaniline
For laboratory professionals, including researchers, scientists, and those in drug development,

the safe handling of chemicals is paramount. This guide provides immediate and essential

safety and logistical information for the use of 3-Vinylaniline (also known as 3-Aminostyrene),

focusing on personal protective equipment (PPE), operational protocols, and disposal plans to

ensure a safe laboratory environment.

Physicochemical and Hazard Data
Understanding the properties of 3-Vinylaniline is the first step in safe handling. The following

table summarizes key quantitative data.
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Property Value Reference

Molecular Formula C₈H₉N [1]

Molecular Weight 119.16 g/mol [2]

Appearance Colorless viscous liquid/oil [1][3]

Density 1.051 g/mL at 25 °C [2]

Boiling Point 212.46 °C (estimate) [1][3]

Flash Point 98.9 °C (210.0 °F) - closed cup [1][2]

Refractive Index n20/D 1.611 [2]

Storage Temperature 2-8 °C [1][2][3]

Hazard Classifications

Skin Irritant (Category 2), Eye

Irritant (Category 2), Specific

Target Organ Toxicity - Single

Exposure (Category 3)

[2][4]

Hazard Statements

H315: Causes skin irritation,

H319: Causes serious eye

irritation, H335: May cause

respiratory irritation

[2][3]

Personal Protective Equipment (PPE) Protocol
A risk assessment should always precede the handling of 3-Vinylaniline to ensure that the

selected PPE is appropriate for the concentration and quantity being used.[1]
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PPE Category Specification

Eye/Face Protection

Safety glasses with side-shields conforming to

EN166 or NIOSH-approved equivalents are

mandatory.[1]

Skin Protection

Handle with chemical-resistant gloves that have

been inspected before use.[1] Use proper glove

removal technique to avoid skin contact.[1] An

impervious lab coat or clothing is required to

prevent skin exposure.[1]

Respiratory Protection

If a risk assessment indicates the need for air-

purifying respirators, use a full-face respirator

with multi-purpose combination (US) or type

ABEK (EN 14387) respirator cartridges as a

backup to engineering controls.[1] For sole

protection, a full-face supplied-air respirator is

necessary.[1]

Experimental Protocol: Safe Handling of 3-
Vinylaniline
This protocol outlines the procedural steps for safely using 3-Vinylaniline in a laboratory

setting.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood.

Ensure that an emergency eyewash station and safety shower are readily accessible and

have been tested.

Store 3-Vinylaniline in a cool, dry, and well-ventilated place in a tightly sealed container,

away from light and under an inert gas.[1] Recommended storage is between 2-8°C.[1][2]

2. Handling Procedure:
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Don the appropriate PPE as specified in the table above.

Avoid contact with skin and eyes, and prevent inhalation of vapor or mist.[1]

Measure and dispense the chemical carefully to avoid splashes or aerosol generation.

Keep containers closed when not in use. Opened containers must be carefully resealed and

kept upright to prevent leakage.[1]

3. Post-Handling and Decontamination:

After handling, wash hands thoroughly with soap and water.[1]

Decontaminate the work area and any equipment used.

Remove and dispose of contaminated gloves and other disposable PPE as hazardous

waste.[1]

Emergency Response Plan
Immediate and appropriate action is critical in the event of an exposure or spill.

Exposure Protocol:

General Advice: Consult a physician and show them the Safety Data Sheet (SDS).[1]

Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration

and seek immediate medical attention.[1][5]

Skin Contact: Immediately wash the affected area with plenty of soap and water.[1] Remove

contaminated clothing.[6] Consult a physician if irritation persists.[1]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes, lifting the upper

and lower eyelids.[1] Seek immediate medical attention.[1][7]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and consult a physician

immediately. Never give anything by mouth to an unconscious person.[1][7]
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Spill Response Protocol:

Personal Precautions: Evacuate personnel to a safe area.[1] Ensure adequate ventilation.

Wear appropriate PPE, including respiratory protection, to avoid breathing vapors, mist, or

gas.[1]

Containment and Cleanup: Prevent the spill from entering drains.[1] Absorb the spill with an

inert, non-combustible material (e.g., sand, earth, vermiculite).[1][8]

Disposal: Collect the absorbed material and any contaminated soil into a suitable, closed,

and labeled container for disposal as hazardous waste.[1]

Disposal Plan
All waste containing 3-Vinylaniline must be treated as hazardous waste and disposed of

according to institutional and local regulations.

Waste Segregation and Collection:

Liquid Waste: Collect all liquid waste containing 3-Vinylaniline in a designated, compatible,

and clearly labeled hazardous waste container. The label should include "Hazardous Waste"

and list all chemical constituents.[9][10]

Solid Waste: Contaminated solid waste, such as gloves, absorbent pads, and weighing

paper, must be collected in a separate, sealed, and clearly labeled hazardous waste

container.[9]

Empty Containers: The first rinse of an empty container must be collected and disposed of

as hazardous waste.[10] Subsequent rinses may be permissible for regular disposal if local

guidelines allow. All labels must be fully defaced before the container is discarded.[10]

Final Disposal:

Do not dispose of 3-Vinylaniline waste down the drain or in the regular trash.[6]

Arrange for the disposal of hazardous waste through your institution's Environmental Health

and Safety (EHS) department or a licensed chemical waste disposal contractor.[9]
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Contaminated packaging should be disposed of as unused product.[1]

Visual Workflow for Handling 3-Vinylaniline
The following diagram illustrates the logical workflow for the safe handling of 3-Vinylaniline,

from initial preparation to final waste disposal.
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Workflow for Safe Handling of 3-Vinylaniline

1. Preparation Phase

2. Handling Phase

3. Post-Handling Phase

4. Disposal Phase

Emergency Procedures

Conduct Risk Assessment

Verify Engineering Controls
(Fume Hood, Eyewash, Shower)

Select & Inspect PPE

Don Appropriate PPE

Handle Chemical in Fume Hood

Keep Containers ClosedSpill or Exposure Occurs

Decontaminate Work Area

Properly Remove PPE

Wash Hands Thoroughly

Segregate Liquid & Solid Waste

Label Hazardous Waste Containers

Arrange for EHS Pickup

Follow Emergency Plan
(Evacuate, Decontaminate, Seek Medical Aid)

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 3-Vinylaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102275?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

